Cas no 1225532-71-7 (3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid
• CAS No: 1225532-71-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4483101
• PubChem ID: 62738841
• Update Time: 2025-05-22

3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-methoxy-α,α-dimethyl-
• 3-(3-Methoxyphenyl)-2,2-diMethylpropanoic acid
• GZLHHYQMKWFNLI-UHFFFAOYSA-N
• SCHEMBL12802274
• CS-0273032
• KS-7790
• 3-(3-methoxyphenyl)-2,2-dimethylpropanoicacid
• EN300-1827794
• 1225532-71-7
• AKOS012032065
• DB-393740
• 3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid

• MDL： MFCD13193249
• Inchi： 1S/C12H16O3/c1-12(2,11(13)14)8-9-5-4-6-10(7-9)15-3/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： GZLHHYQMKWFNLI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)CC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid

Recent Advances in the Study of 3-(3-Methoxyphenyl)-2,2-dimethylpropanoic Acid (CAS: 1225532-71-7)

The compound 3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid (CAS: 1225532-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its anti-inflammatory and analgesic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized in vitro and in vivo models to validate its efficacy, suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID) candidate.

In addition to its anti-inflammatory effects, recent investigations have highlighted its role in metabolic disorders. A preprint article available on bioRxiv reported that this compound modulates peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose homeostasis and lipid metabolism. These findings open new avenues for its application in treating type 2 diabetes and obesity-related conditions.

The synthetic chemistry community has also made strides in optimizing the production of 3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, employing green chemistry principles to minimize environmental impact. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research aims to address these limitations while exploring its broader biological activities.

In conclusion, 3-(3-methoxyphenyl)-2,2-dimethylpropanoic acid represents a multifaceted molecule with significant therapeutic promise. Continued research efforts are expected to uncover additional applications and optimize its pharmacological profile, positioning it as a valuable asset in drug discovery and development.